Cas no 1448133-62-7 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• CAS No: 1448133-62-7
• MF: C₁₉H₂₁NO₇S
• MW: 407.437544584274
• CID: 6424341
• PubChem ID: 71806231
• Update Time: 2025-06-10

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide
• 1448133-62-7
• AKOS024558975
• N-[2-(2H-1,3-BENZODIOXOL-5-YL)-2-HYDROXYPROPYL]-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-SULFONAMIDE
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-sulfonamide
• F6436-0464

• Inchi： 1S/C19H21NO7S/c1-19(21,13-3-5-16-17(9-13)27-12-26-16)11-20-28(22,23)14-4-6-15-18(10-14)25-8-2-7-24-15/h3-6,9-10,20-21H,2,7-8,11-12H2,1H3
• InChI Key： VXGQUJUWMLAMPQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3=CC=C4OCOC4=C3)(O)C)(=O)=O)C=C2OCCC1

Computed Properties

• Exact Mass: 407.10387318g/mol
• Monoisotopic Mass: 407.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide (CAS No. 1448133-62-7)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide, identified by its CAS No. 1448133-62-7, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex architecture, featuring a benzodioxole and benzodioxepine core, positions it as a promising candidate for therapeutic applications. Researchers are particularly intrigued by its potential interactions with biological targets, given the presence of the sulfonamide functional group, which is known for its versatility in drug design.

In recent years, the scientific community has increasingly focused on sulfonamide derivatives due to their broad-spectrum biological activities. The N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl moiety in this compound further enhances its pharmacological profile, making it a subject of extensive study. Current trends in drug discovery emphasize the importance of multi-target ligands, and this compound's dual benzodioxole and benzodioxepine structure aligns perfectly with this paradigm. Its potential applications span areas such as neurological disorders and inflammatory conditions, topics that are highly searched in academic and medical databases.

The synthesis of CAS No. 1448133-62-7 involves sophisticated organic chemistry techniques, including sulfonylation and cyclization reactions. These methods are frequently discussed in forums and research papers, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its hydroxypropyl side chain introduces a polar element, which could improve solubility—a critical factor in drug development. This aspect is particularly appealing to researchers investigating bioavailability enhancement, a hot topic in pharmaceutical sciences.

From a structural perspective, the 1,5-benzodioxepine ring system is a notable feature, as it is relatively rare in natural products but offers significant synthetic flexibility. This characteristic has led to its inclusion in studies exploring structure-activity relationships (SAR), a key focus area for medicinal chemists. The compound's benzodioxole component, commonly found in bioactive molecules, further underscores its potential as a lead compound in drug discovery programs.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide are also gaining traction. With the rise of green chemistry initiatives, researchers are keen to evaluate the compound's ecological footprint. Simultaneously, its pharmacokinetic properties are being scrutinized to assess its viability as a therapeutic agent. These topics resonate strongly with audiences searching for sustainable drug development and precision medicine solutions.

In conclusion, CAS No. 1448133-62-7 represents a fascinating intersection of chemistry and biology. Its intricate design and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug design and targeted therapies. For those interested in cutting-edge pharmaceutical research, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonamide offers a compelling case study.